Cas no 1243456-02-1 (3-ethyl-2-fluorophenol)

• Product Name: 3-ethyl-2-fluorophenol
• CAS No: 1243456-02-1
• Molecular Formula: ₁₄₀^.₁₅₄₉
• Molecular Weight: C8H9FO
• MDL: MFCD16997769
• CID: 828265
• PubChem ID: 23037604

3-ethyl-2-fluorophenol Properties

Names and Identifiers

• 3-ethyl-2-fluorophenol

• MDL： MFCD16997769

Computed Properties

• Exact Mass: 140.063743068g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 140.063743068g/mol
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 195.5±20.0 ºC (760 Torr),
• Flash Point: 84.7±10.5 ºC,
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols